4-(2,5-Dichlorophenyl)-2-nitrobenzoic acid, 95%

• IUPAC Name: 4-(2,5-dichlorophenyl)-2-nitrobenzoic acid
• InChI: InChI=1S/C13H7Cl2NO4/c14-8-2-4-11(15)10(6-8)7-1-3-9(13(17)18)12(5-7)16(19)20/h1-6H,(H,17,18)
• InChI Key: XAXMFFJYCCTXCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)Cl)Cl)[N+](=O)[O-])C(=O)O
• Molecular Formula: C13H7Cl2NO4
• DSSTOX Substance ID: DTXSID70691242
• Molecular Weight: 312.10 g/mol
• CAS RN: 1261981-34-3

Description

4-(2,5-Dichlorophenyl)-2-nitrobenzoic acid, also known as DCNPBA, is a powerful compound that has been used in a variety of scientific research applications. It is an aromatic nitro compound that has been used in laboratory experiments for many years, and has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

4-(2,5-Dichlorophenyl)-2-nitrobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of other compounds, such as 4-chloro-2-nitrobenzoic acid. It has also been used in the synthesis of drugs, such as the anti-inflammatory drug flufenamic acid. In addition, 4-(2,5-Dichlorophenyl)-2-nitrobenzoic acid, 95% has been used as a catalyst in the synthesis of polymers and other materials, as well as in the synthesis of fluorescent dyes.

Mechanism of Action

The mechanism of action of 4-(2,5-Dichlorophenyl)-2-nitrobenzoic acid, 95% is not fully understood. However, it is believed to act as a proton acceptor, which allows it to bind to other molecules and form complexes. In addition, it is believed to be involved in the formation of radicals, which can then be used in a variety of reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,5-Dichlorophenyl)-2-nitrobenzoic acid, 95% are not fully understood. However, it has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects in animal models. In addition, it has been shown to have antiviral and antibacterial effects, as well as to be involved in the regulation of cell death pathways.

Advantages and Limitations for Lab Experiments

4-(2,5-Dichlorophenyl)-2-nitrobenzoic acid, 95% has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is stable in a variety of conditions. In addition, it is non-toxic and has a low environmental impact. However, it has a few limitations. For example, it is not very soluble in water, and it is not very stable in organic solvents.

Future Directions

There are several potential future directions for 4-(2,5-Dichlorophenyl)-2-nitrobenzoic acid, 95% research. One potential direction is to investigate its effects on human health. In particular, it could be studied to determine its potential as an anti-inflammatory and anti-cancer drug. In addition, it could be studied to determine its potential as a catalyst for the synthesis of polymers and other materials. Finally, it could be studied to determine its potential as an antiviral and antibacterial agent.

Synthesis Methods

The synthesis of 4-(2,5-Dichlorophenyl)-2-nitrobenzoic acid, 95% is a multi-step process that begins with the reaction of 2,5-dichloroaniline and nitrobenzene. This reaction produces a dinitrobenzene derivative, which is then reduced to the corresponding dinitrophenol. The dinitrophenol is then oxidized to the corresponding acid, 4-(2,5-dichlorophenyl)-2-nitrobenzoic acid. This reaction can be carried out using a variety of methods, such as chemical oxidation or electrochemical oxidation.